Cas no 2229130-26-9 (tert-butyl N-3-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate
• CAS No: 2229130-26-9
• MF: C₁₃H₁₇BrFNO₃
• MW: 334.181386709213
• CID: 5943546
• PubChem ID: 165679834
• Update Time: 2025-05-22

tert-butyl N-3-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate
• EN300-1884193
• tert-butyl N-[3-(2-bromo-1-hydroxyethyl)-4-fluorophenyl]carbamate
• 2229130-26-9

• Inchi： 1S/C13H17BrFNO3/c1-13(2,3)19-12(18)16-8-4-5-10(15)9(6-8)11(17)7-14/h4-6,11,17H,7H2,1-3H3,(H,16,18)
• InChI Key： RUOYGXGCTNDREK-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)F)O

Computed Properties

• Exact Mass: 333.03758g/mol
• Monoisotopic Mass: 333.03758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate

tert-butyl N-3-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate, identified by the CAS number 2229130-26-9, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug design and material science.

Recent studies have highlighted the importance of tert-butyl N-3-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate in the development of advanced materials and therapeutic agents. Its structure, featuring a tert-butyl group attached to a phenyl ring substituted with fluorine and a bromo-hydroxyethyl moiety, provides a versatile platform for chemical modifications and functionalization.

The synthesis of CAS 2229130-26-9 involves a multi-step process that typically begins with the preparation of the phenolic precursor, followed by substitution reactions to introduce the bromo and hydroxyethyl groups. The final step involves the formation of the carbamate linkage, which is crucial for its reactivity and stability.

In terms of applications, tert-butyl N-3-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate has shown promise in drug delivery systems due to its ability to act as a prodrug or a carrier molecule. Its fluorinated moiety enhances bioavailability, while the bromo group provides sites for further chemical modifications, making it an ideal candidate for targeted drug delivery.

Recent research has also explored the use of this compound in polymer chemistry, where it serves as a building block for constructing advanced polymeric materials with tailored properties. The hydroxyl group in its structure allows for easy incorporation into polymer networks, enhancing their mechanical and thermal stability.

The fluorine substitution on the phenyl ring contributes significantly to the electronic properties of CAS 2229130-26-9, making it suitable for applications in optoelectronics and sensor technologies. Its ability to participate in hydrogen bonding further enhances its utility in designing responsive materials that can adapt to environmental changes.

In conclusion, tert-butyl N-3-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate, with its unique structure and versatile functional groups, represents a valuable compound in modern chemistry and materials science. Its continued exploration across diverse fields underscores its potential to drive innovation and advancements in both academic research and industrial applications.